3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide

• IUPAC Name: 3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyl-2,4,4a,5,6,7,8,8a-octahydroquinoxaline-1-carboxamide
• InChI: InChI=1S/C27H33N5O3/c33-25(31-17-15-30(16-18-31)21-11-5-2-6-12-21)19-24-26(34)29-22-13-7-8-14-23(22)32(24)27(35)28-20-9-3-1-4-10-20/h1-6,9-12,22-24H,7-8,13-19H2,(H,28,35)(H,29,34)
• InChI Key: ZPUUSPIZIKIGNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)NC(=O)C(N2C(=O)NC3=CC=CC=C3)CC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C27H33N5O3
• Molecular Weight: 475.6 g/mol

Description

The compound 3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide features a fused octahydroquinoxaline scaffold substituted with a phenylpiperazine moiety and an N-phenylcarboxamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Quinoxaline Core: This can be achieved through the condensation of o-phenylenediamine with a suitable diketone under acidic conditions.

Introduction of the Phenylpiperazine Moiety: This step involves the nucleophilic substitution reaction between the quinoxaline derivative and 4-phenylpiperazine.

Carboxamide Formation:

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, would be crucial to maximize yield and purity. Continuous flow chemistry and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at specific positions on the quinoxaline or phenylpiperazine moieties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline N-oxides, while reduction could lead to the formation of reduced quinoxaline derivatives.

Scientific Research Applications

3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Pharmacology: Studies focus on its interaction with various biological targets, including enzymes and receptors.

Material Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenyloctahydroquinoxaline-1(2H)-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound’s effects are mediated through pathways that involve modulation of enzyme activity, receptor binding, or ion channel regulation. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

a) N-{2-[4-(Dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-oxo-2H-chromene-3-carboxamide ()

• Structural Differences: Replaces the octahydroquinoxaline with a chromene-carboxamide group.
• Functional Implications: The chromene moiety may confer fluorescence properties or alter pharmacokinetics (e.g., solubility). The dimethylamino-phenyl group could enhance CNS penetration via increased lipophilicity.

b) Allyl 2-oxo-2-(4-phenylpiperazin-1-yl)acetate ()

• Structural Differences: Simplified acetate ester lacking the carboxamide and octahydroquinoxaline.
• Functional Implications : Serves as a synthetic intermediate for piperazine-containing drugs. The ester group may improve metabolic stability compared to carboxamides.
• Relevance : Highlights synthetic routes to phenylpiperazine derivatives, which could apply to the target compound’s preparation .

c) 1-[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones ()

• Structural Differences: Substitutes octahydroquinoxaline with a pyrrolidinedione ring.
• Activity : Demonstrated anticonvulsant efficacy in rodent models (ED₅₀ = 45–89 mg/kg), attributed to phenylpiperazine-mediated GABAergic modulation . This supports the hypothesis that the target compound may share similar mechanisms.

Carboxamide Derivatives

a) N-((S)-1-oxo-1-(((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)amino)-3-phenylpropan-2-yl)quinoxaline-2-carboxamide ()

• Structural Differences: Linear peptidomimetic structure with a quinoxaline-carboxamide.
• Activity: Designed as protease inhibitors, emphasizing the role of carboxamide groups in enzyme binding.

b) N-(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide ()

• Structural Differences: Pyrimidinyl-piperazine and trifluoromethylphenyl groups replace the octahydroquinoxaline and phenylpiperazine.
• Functional Implications : The trifluoromethyl group enhances metabolic stability and bioavailability, while the pyrimidinyl substituent may target kinase pathways .